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Compound of Interest

Compound Name: pd 174265

Cat. No.: B1679130 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the preparation of a stock

solution of PD 174265 in Dimethyl Sulfoxide (DMSO). PD 174265 is a potent, cell-permeable,

and reversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2]

Accurate preparation of stock solutions is critical for ensuring experimental reproducibility and

obtaining reliable results in cell-based assays and other research applications.

Chemical Properties of PD 174265
A thorough understanding of the physicochemical properties of PD 174265 is essential for its

proper handling and storage.

Property Value Source

Molecular Formula C₁₇H₁₅BrN₄O [1][3][4]

Molecular Weight 371.23 g/mol [3][5]

CAS Number 216163-53-0 [1][3][4][5]

Appearance Yellow solid [3]

Purity ≥97% (HPLC)
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Solubility in DMSO
PD 174265 exhibits good solubility in DMSO, making it a suitable solvent for preparing high-

concentration stock solutions. However, solubility limits from different suppliers vary. It is

recommended to consult the manufacturer's datasheet for the specific lot being used.

Sonication may be required to fully dissolve the compound.[3]

Supplier/Source Reported Solubility in DMSO

Abcam Up to 100 mM

TargetMol 10 mg/mL (26.94 mM)

Sigma-Aldrich 200 mg/mL

Cayman Chemical 10 mg/mL

Protocol for Preparing a 10 mM Stock Solution of
PD 174265 in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies.

Materials:

PD 174265 powder

Anhydrous DMSO (Biotechnology Grade)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1679130?utm_src=pdf-body
https://www.targetmol.com/compound/pd%20174265
https://www.benchchem.com/product/b1679130?utm_src=pdf-body
https://www.benchchem.com/product/b1679130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibrate Reagents: Allow the vial of PD 174265 powder and the anhydrous DMSO to

equilibrate to room temperature for at least one hour before opening to prevent

condensation.

Weighing PD 174265: Accurately weigh out the desired amount of PD 174265 powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

will need 3.71 mg of PD 174265 (see calculation below).

Calculation:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 371.23 g/mol x 1000 mg/g = 3.7123 mg

Dissolution:

Add the weighed PD 174265 powder to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO. For 3.71 mg of PD 174265, add 1 mL of

DMSO to achieve a 10 mM concentration.

Vortex the solution thoroughly for several minutes until the powder is completely dissolved.

A clear, yellow solution should be obtained.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials. This minimizes freeze-thaw cycles and reduces the risk of

contamination and degradation.

Short-term storage: Store aliquots at -20°C for up to one month.[6]

Long-term storage: For storage longer than one month, it is recommended to store

aliquots at -80°C, where they can be stable for up to 6 months.[6]
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Experimental Workflow
The following diagram illustrates the workflow for preparing the PD 174265 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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